2-[(6-aminopurin-9-yl)methoxy]ethylphosphonic Acid

• CAS No.: 121149-97-1
• Molecular Formula: C8H12N5O4P
• Molecular Weight: 273.19 g/mol
• IUPAC Name: 2-[(6-aminopurin-9-yl)methoxy]ethylphosphonic acid
• InChI: InChI=1S/C8H12N5O4P/c9-7-6-8(11-3-10-7)13(4-12-6)5-17-1-2-18(14,15)16/h3-4H,1-2,5H2,(H2,9,10,11)(H2,14,15,16)
• InChI Key: PSEZOBYOARTIDA-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)COCCP(=O)(O)O)N

Description

2-[(6-aminopurin-9-yl)methoxy]ethylphosphonic Acid is a useful research compound. Its molecular formula is C8H12N5O4P and its molecular weight is 273.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 12 (0.32 g, 1.0 mmol) in DMF (7.0 mL) was added Me3 SiBr (1.07 g, 7.01 mmol). After the solution was stirred at 40° C. for 6 h, a mixture of MeOH and H2O(5:1, 20 mL) was added and the solvents were evaporated. The crude residue was purified by use of column chromatography (resin XAD-4, H2O) to afford 13 (0.12 g, 45%): mp 296° C. (dec.); TLC Rf 0.32 (MeOH); UV λmax (EtOH): 259 nm (ε13 700); 1H NMR(DMSO-d6 /D2O): δ1.49 (m, 2 H, CH2P), 3.80 (m, 2 H, CH2O), 5.55 (s, 2 H, OCH2 N), 7.90, 8.19 (2 s, 2 H, HC(2)+HC(8)). Anal. (C8H12N5 O4P) C, H, N.